[3-Oxo-3-(3,7,11-trimethyldodeca-2,6,10-trienylamino)propyl]phosphonic acid

• Molecular Formula: C18H32NO4P
• Molecular Weight: 357.4 g/mol
• IUPAC Name: [3-oxo-3-(3,7,11-trimethyldodeca-2,6,10-trienylamino)propyl]phosphonic acid
• InChI: InChI=1S/C18H32NO4P/c1-15(2)7-5-8-16(3)9-6-10-17(4)11-13-19-18(20)12-14-24(21,22)23/h7,9,11H,5-6,8,10,12-14H2,1-4H3,(H,19,20)(H2,21,22,23)
• InChI Key: VOWNMXBKFOZULD-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(=CCCC(=CCNC(=O)CCP(=O)(O)O)C)C)C

Description

[3-Oxo-3-(3,7,11-trimethyldodeca-2,6,10-trienylamino)propyl]phosphonic acid is a complex organic compound with a unique structure that includes a phosphonic acid group and a long aliphatic chain with multiple double bonds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [3-Oxo-3-(3,7,11-trimethyldodeca-2,6,10-trienylamino)propyl]phosphonic acid typically involves multiple steps, starting from readily available precursors. One common approach is to use a phosphonic acid derivative as the starting material, which is then reacted with an appropriate aliphatic amine under controlled conditions to form the desired product. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction conditions are carefully monitored and controlled to ensure high yield and purity. The use of continuous flow reactors can also be considered to enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

[3-Oxo-3-(3,7,11-trimethyldodeca-2,6,10-trienylamino)propyl]phosphonic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The phosphonic acid group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, [3-Oxo-3-(3,7,11-trimethyldodeca-2,6,10-trienylamino)propyl]phosphonic acid is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound can be used to study the interactions between phosphonic acids and biological molecules. It may also serve as a probe to investigate enzyme activities and metabolic pathways involving phosphonic acid derivatives.

Medicine

In medicine, this compound has potential applications as a therapeutic agent. Its ability to interact with biological targets makes it a candidate for drug development, particularly in the treatment of diseases where phosphonic acid derivatives are known to be effective.

Industry

In industrial applications, this compound can be used as an additive in various formulations, including coatings, adhesives, and lubricants. Its unique properties can enhance the performance and durability of these products.

Mechanism of Action

The mechanism of action of [3-Oxo-3-(3,7,11-trimethyldodeca-2,6,10-trienylamino)propyl]phosphonic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The phosphonic acid group can form strong bonds with metal ions and other active sites, modulating the activity of the target molecules. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired therapeutic or industrial effects.

Comparison with Similar Compounds

Similar Compounds

[3-Oxo-3-(3,7,11-trimethyldodeca-2,6,10-trienylamino)propyl]phosphonic acid: Unique due to its specific aliphatic chain and phosphonic acid group.

2,2’-Bipyridyl: Commonly used as a ligand in coordination chemistry.

Cisplatin: A platinum-based drug used in cancer therapy, known for its metal-based therapeutic properties.

Uniqueness

The uniqueness of this compound lies in its combination of a long aliphatic chain with multiple double bonds and a phosphonic acid group. This structure provides it with distinct chemical and biological properties that are not found in other similar compounds, making it a valuable compound for various applications.